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Compound of Interest

Compound Name: Isoamyl isobutyrate

Cat. No.: B149016

Introduction

Isoamyl isobutyrate (CAS No. 2050-01-3) is a key fragrance ingredient valued for its potent,
fruity aroma reminiscent of banana, apricot, and pineapple.[1] As an ester, it belongs to a class
of compounds widely used in the fragrance industry to impart sweet and fruity notes to a variety
of consumer products.[2][3] This document provides detailed application notes and protocols
for researchers, scientists, and drug development professionals on the use of isoamyl
isobutyrate in fragrance formulation studies. It covers its physicochemical properties, olfactory
profile, and methodologies for its analytical and sensory evaluation, as well as stability testing
in various product bases.

Physicochemical Properties and Olfactory Profile

A thorough understanding of the physicochemical properties of isoamyl isobutyrate is
fundamental to its effective application in fragrance formulations. These properties influence its
volatility, solubility, and stability in different product matrices.

Table 1: Physicochemical Properties of Isoamyl Isobutyrate
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Property Value Reference
Molecular Formula CoH1802 [2]
Molecular Weight 158.24 g/mol [2]
Appearance Colorless liquid [2]
Boiling Point 169 - 171 °C [2]
Density 0.856 g/mL at 25 °C [4]

Refractive Index

n20/D 1.406

[4]

Vapor Pressure

1.895 mmHg @ 25 °C (est.)

logP (o/w) 3.021 (est.)
- Soluble in alcohol; Insoluble in
Solubility
water
Flash Point 54 °C (closed cup)

[4]

The olfactory profile of isoamyl isobutyrate is its most critical attribute for fragrance
applications. It is characterized by a complex fruity scent with multiple facets.

Table 2: Olfactory Profile of Isoamyl Isobutyrate

Olfactory Attribute Description Reference

Primary Notes Fruity, Sweet, Ethereal

Secondary Notes Tropical, Green, Waxy

- ) Banana, Apricot, Pineapple,
Specific Fruit Nuances [1]
Cherry, Apple

Subtle Undertones Cocoa

Odor Strength Medium

Substantivity on Smelling Strip < 1 hour at 100%
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Analytical Evaluation Protocols

2.1. Headspace Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Analysis

Headspace GC-MS is a powerful technique for identifying and quantifying the volatile
components of a fragrance formulation, including isoamyl isobutyrate, without direct injection
of the sample matrix. This is particularly useful for analyzing fragrances in complex consumer
product bases.

Experimental Protocol:
e Sample Preparation:

o Accurately weigh a known amount of the product (e.g., 1.0 g of lotion or shampoo) into a
headspace vial.

o For liquid samples like fine fragrances, a smaller volume (e.g., 100 pL) can be used.
o Seal the vial with a PTFE/silicone septum and aluminum cap.

e Headspace Incubation:
o Place the vial in the headspace autosampler.

o Incubate the sample at a controlled temperature (e.g., 80°C) for a specific time (e.g., 15
minutes) to allow volatile compounds to equilibrate in the headspace.

e Injection:

o Automatically inject a specific volume of the headspace gas (e.g., 1 mL) into the GC
injector.

e GC-MS Conditions:

o GC Column: Use a suitable capillary column for fragrance analysis (e.g., DB-5ms, 30 m x
0.25 mm ID, 0.25 pm film thickness).

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b149016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Oven Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a
higher temperature (e.g., 250°C) at a controlled rate (e.g., 5°C/min) to separate the volatile
compounds.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o MS Detector: Operate in electron ionization (El) mode, scanning a mass range of m/z 35-
350.

o Data Analysis:

o Identify isoamyl isobutyrate and other fragrance components by comparing their mass
spectra and retention times with those of reference standards and library data (e.g., NIST).

o Quantify the amount of isoamyl isobutyrate by creating a calibration curve with known
concentrations of a pure standard.
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Figure 1. Workflow for Headspace GC-MS Analysis of Isoamyl Isobutyrate.
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Sensory Evaluation Protocols

Sensory evaluation is crucial for understanding how isoamyl isobutyrate contributes to the
overall fragrance profile and how it is perceived by consumers.

3.1. Triangle Test for Discrimination

The triangle test is a discriminative sensory method used to determine if a perceptible
difference exists between two fragrance formulations. For example, this can be used to assess
the impact of a change in the concentration of isoamyl isobutyrate.

Experimental Protocol:
o Panelist Selection: Recruit a panel of at least 20-30 trained or consumer panelists.
e Sample Preparation:

o Prepare two fragrance formulations: a control (A) and a test sample (B) with a variation in
isoamyl isobutyrate concentration.

o Present three coded samples to each panelist in a randomized order. Two samples are
identical (e.g., A, A, B or B, B, A), and one is different.

o Evaluation:

o Instruct panelists to smell each sample from left to right on smelling strips or in a suitable
medium.

o Ask panelists to identify the "odd" or "different" sample.
o Data Analysis:
o Tally the number of correct identifications.

o Use a statistical table for triangle tests (based on the binomial distribution) to determine if
the number of correct responses is statistically significant at a chosen confidence level
(e.g., p <0.05).
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Figure 2. Workflow for a Triangle Test in Fragrance Evaluation.

Stability and Performance Testing

Evaluating the stability of isoamyl isobutyrate in a final product formulation is critical to ensure
the fragrance maintains its intended character throughout the product's shelf life.

4.1. Accelerated Stability Testing
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Accelerated stability testing exposes the product to elevated temperatures to predict its long-
term stability in a shorter timeframe.

Experimental Protocol:
e Sample Preparation:

o Prepare batches of the final product (e.g., lotion, shampoo, or fine fragrance) containing
isoamyl isobutyrate.

o Package the samples in their final intended packaging.
o Store a control set of samples at room temperature (25°C).
o Storage Conditions:
o Place test samples in a stability chamber at an elevated temperature (e.g., 40°C).
o For products sensitive to light, include a set of samples exposed to UV light.
» Evaluation Intervals:
o Evaluate the samples at predetermined time points (e.g., 0, 1, 2, and 3 months).
o Parameters to Evaluate:

o Olfactory: Conduct sensory evaluation (e.g., by a trained panel) to assess any changes in
the fragrance profile.

o Analytical: Use Headspace GC-MS to quantify the concentration of isoamyl isobutyrate
and identify any degradation products.

o Physical: Observe changes in color, clarity, viscosity, and pH of the product base.
» Data Presentation:

o Summarize the quantitative data in tables to compare the changes over time at different
storage conditions.
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Table 3: Example of Accelerated Stability Data for Isoamyl Isobutyrate in a Lotion Base at

40°C

Isoamyl
. Isobutyrate Olfactory Physical
Time (Months) . .
Concentration (% Evaluation Notes Appearance
of initial)
Fresh, fruity, White, opaque,
0 100% _ y. bad
characteristic smooth
Slightly less intense,
1 95% ) o No change
still characteristic
Noticeable decrease
2 88% ) ) No change
in fruity top notes
Fruity character is
3 80% diminished, potential Slight discoloration

off-notes

(Note: The data in this table is illustrative and should be replaced with actual experimental

results.)
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Figure 3. Workflow for Accelerated Stability Testing of a Fragrance Formulation.

Application in Different Product Bases

The performance and stability of isoamyl isobutyrate can vary significantly depending on the
product base.

+ Fine Fragrances (Ethanol-based): Isoamyl isobutyrate is generally stable in alcoholic
solutions. However, the presence of other ingredients and exposure to light can influence its
longevity.

¢ Lotions and Creams (Emulsions): In oil-in-water or water-in-oil emulsions, the partitioning of
isoamyl isobutyrate between the phases can affect its headspace concentration and
perceived odor. Stability can also be influenced by the pH and presence of oxidizing agents
in the base.
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e Soaps and Shampoos (Surfactant-based): The high pH of some soap bases can potentially
lead to the hydrolysis of the ester over time, reducing its fragrance intensity. The
substantivity on skin or hair after rinsing is a key performance indicator in these products.

Conclusion

Isoamyl isobutyrate is a versatile and impactful fragrance ingredient that can contribute
significantly to the creation of appealing fruity aromas. A systematic approach to its evaluation,
incorporating both analytical and sensory methodologies, is essential for successful fragrance
formulation. The protocols outlined in this document provide a framework for researchers and
developers to assess the performance, stability, and sensory perception of isoamyl
isobutyrate in various applications, ensuring the development of high-quality and stable
fragranced products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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